6,6,8,8-tetramethyl-7-oxa-1-azaspiro[3.5]nonan-2-one

• CAS No.: 2377035-66-8
• Molecular Formula: C11H19NO2
• Molecular Weight: 197.3

Description

6,6,8,8-tetramethyl-7-oxa-1-azaspiro[3.5]nonan-2-one is a chemical compound with the molecular formula C11H19NO2 and a molecular weight of 197.28 g/mol . This compound is characterized by its unique spirocyclic structure, which includes an oxazolidinone ring fused to a spiro nonane system. It is often used in various chemical and pharmaceutical research applications due to its interesting structural properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,6,8,8-tetramethyl-7-oxa-1-azaspiro[3.5]nonan-2-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable amine with a ketone or aldehyde in the presence of an acid catalyst to form the spirocyclic structure. The reaction conditions often include moderate temperatures and the use of solvents such as dichloromethane or ethanol to facilitate the reaction .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions for higher yields and purity, as well as implementing continuous flow processes to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

6,6,8,8-tetramethyl-7-oxa-1-azaspiro[3.5]nonan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its functional groups.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, appropriate solvents, and sometimes catalysts to enhance reaction rates .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction could produce amines or alcohols. Substitution reactions can result in a wide range of products, depending on the substituents introduced.

Scientific Research Applications

6,6,8,8-tetramethyl-7-oxa-1-azaspiro[3.5]nonan-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of spirocyclic compounds.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions at the molecular level.

Medicine: Research into potential pharmaceutical applications includes exploring its use as a scaffold for drug development, particularly for compounds targeting specific enzymes or receptors.

Industry: The compound’s reactivity and stability make it useful in various industrial applications, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6,6,8,8-tetramethyl-7-oxa-1-azaspiro[3.5]nonan-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows it to fit into binding sites with high specificity, potentially inhibiting or modulating the activity of these targets. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Similar Compounds

7-oxa-1-azaspiro[3.5]nonan-2-one: This compound shares a similar spirocyclic structure but lacks the tetramethyl substitutions, which can affect its reactivity and binding properties.

6,6,8,8-tetramethyl-7-oxa-1-azaspiro[3.5]nonane: Similar to the target compound but without the ketone functional group, which can influence its chemical behavior.

Uniqueness

6,6,8,8-tetramethyl-7-oxa-1-azaspiro[3.5]nonan-2-one is unique due to its specific combination of a spirocyclic structure with tetramethyl substitutions and a ketone functional group. This combination imparts distinct chemical and physical properties, making it valuable for various research and industrial applications .